Cas no 887707-25-7 (2-Chloro-5-iodo-3-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-5-iodo-3-(trifluoromethyl)pyridine
• CAS No: 887707-25-7
• MF: C₆H₂ClF₃IN
• MW: 307.43946313858
• MDL: MFCD17010170
• CID: 820608
• PubChem ID: 11500513
• Update Time: 2025-10-31

2-Chloro-5-iodo-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-iodo-3-(trifluoromethyl)pyridine
• 2-chloro-3-(trifluoromethyl)-5-iodopyridine
• 2-CHLORO-5-IODO-3-(TRIFLUOROMETHYL)-PYRIDINONE
• 6-Chloro-3-iodo-5-(trifluoromethyl)-pyridin-4(3H)-one
• 2-Chloro-3-trifluoromethyl-5-Iodo-pyridine
• 2-chloro-3-trifluoromethyl-5-iodopyridine
• KUASPTUGCBGXAE-UHFFFAOYSA-N
• WT2054
• FCH1408988
• VP12397
• AM62436
• PC450103
• 2-choro-5-iodo-3-trifluoromethylpyridine
• 2-chloro-5-iodo-3-trifluorom
• 2-Chloro-5-iodo-3-(trifluoromethyl)pyridine (ACI)
• MFCD12024302
• DB-050604
• SCHEMBL909216
• AS-18596
• AKOS015851084
• CS-W021659
• SY023320
• AC-24781
• 2-chloro-5-iodo-3-trifluoromethylpyridine
• 887707-25-7
• 2-chloro-3-trifluoromethyl-5-(iodo)pyridine
• DTXSID40467658

• MDL： MFCD17010170
• Inchi： 1S/C6H2ClF3IN/c7-5-4(6(8,9)10)1-3(11)2-12-5/h1-2H
• InChI Key： KUASPTUGCBGXAE-UHFFFAOYSA-N
• SMILES： FC(C1C(Cl)=NC=C(I)C=1)(F)F

Computed Properties

• Exact Mass: 306.88700
• Monoisotopic Mass: 306.88726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3.3

Experimental Properties

• Density: 2.046
• Melting Point: 43℃
• Boiling Point: 261.2°C at 760 mmHg
• Flash Point: 112℃
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 12.89000
• LogP: 3.35840
• Sensitiveness: Light Sensitive

2-Chloro-5-iodo-3-(trifluoromethyl)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 2-Chloro-5-iodo-3-(trifluoromethyl)pyridine

Introduction to 2-Chloro-5-iodo-3-(trifluoromethyl)pyridine (CAS No. 887707-25-7)

2-Chloro-5-iodo-3-(trifluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 887707-25-7, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of 2-Chloro-5-iodo-3-(trifluoromethyl)pyridine, particularly the presence of chloro, iodo, and trifluoromethyl substituents, endow it with unique electronic and steric properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's molecular structure consists of a pyridine ring substituted at the 2-position with a chlorine atom, at the 5-position with an iodine atom, and at the 3-position with a trifluoromethyl group. These substituents not only influence the compound's reactivity but also its potential biological interactions. The chloro and iodo groups are particularly notable for their ability to participate in various chemical transformations, such as cross-coupling reactions, which are fundamental in modern synthetic organic chemistry. The trifluoromethyl group, on the other hand, is well-known for its ability to enhance metabolic stability and binding affinity in drug candidates.

In recent years, 2-Chloro-5-iodo-3-(trifluoromethyl)pyridine has been explored as a key building block in the development of novel pharmaceuticals. Its versatility in serving as a precursor for more complex molecules has made it a subject of interest in both academic and industrial research settings. One of the most compelling aspects of this compound is its utility in constructing intricate scaffolds that mimic natural products or target specific biological pathways. For instance, researchers have leveraged its reactivity to develop inhibitors of kinases and other enzymes implicated in diseases such as cancer and inflammation.

The pharmaceutical industry has shown particular interest in derivatives of 2-Chloro-5-iodo-3-(trifluoromethyl)pyridine due to its potential as a lead compound for drug discovery. By modifying its substituents or employing it in combinatorial libraries, scientists aim to identify molecules with enhanced pharmacological profiles. Preliminary studies have suggested that certain derivatives exhibit promising activity against bacterial infections, viral pathogens, and even neurological disorders. These findings underscore the importance of 2-Chloro-5-iodo-3-(trifluoromethyl)pyridine as a scaffold for further medicinal chemistry exploration.

Beyond pharmaceutical applications, 2-Chloro-5-iodo-3-(trifluoromethyl)pyridine has found utility in agrochemical research. Its structural motifs are reminiscent of compounds that exhibit herbicidal, fungicidal, or insecticidal properties. Researchers have synthesized various derivatives to evaluate their efficacy as crop protection agents. The presence of halogenated substituents enhances the lipophilicity and bioavailability of these compounds, making them more effective when applied to plants. Such applications highlight the broad spectrum of potential uses for this versatile intermediate.

The synthesis of 2-Chloro-5-iodo-3-(trifluoromethyl)pyridine typically involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions on pre-functionalized pyridine precursors, followed by functional group interconversions to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and sustainable syntheses, reducing waste and improving scalability.

From a mechanistic standpoint, the reactivity of 2-Chloro-5-iodo-3-(trifluoromethyl)pyridine can be attributed to the electronic effects of its substituents. The electron-withdrawing nature of the chloro and trifluoromethyl groups increases the electrophilicity of the pyridine ring at certain positions, while the iodo group can act as a leaving group in nucleophilic substitution reactions. This balance of reactivity makes it an ideal candidate for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In conclusion,2-Chloro-5-iodo-3-(trifluoromethyl)pyridine (CAS No. 887707-25-7) represents a significant advancement in synthetic chemistry with far-reaching implications for drug discovery and agricultural science. Its unique structural features and reactivity profile have positioned it as a cornerstone intermediate in modern chemical research. As new methodologies emerge and our understanding of biological systems deepens,2-Chloro-5-iodo-3-(trifluoromethyl)pyridine is poised to play an increasingly important role in shaping future therapeutic interventions.